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Introduction

1,8-Diaminooctane, also known as octamethylenediamine, is a linear aliphatic diamine that

serves as a versatile building block and intermediate in a wide range of chemical syntheses.[1]

Its bifunctional nature, with primary amine groups at both ends of an eight-carbon chain, allows

for its use in the production of polyamides, polyurethanes, and other polymers.[2] Furthermore,

it is a crucial component in the synthesis of various specialty chemicals, including

pharmaceuticals, agrochemicals, and surfactants.[3][4] This technical guide provides an in-

depth overview of the chemical and physical properties, synthesis, safety and handling, and

key applications of 1,8-Diaminooctane.

Chemical and Physical Properties
1,8-Diaminooctane is a solid at room temperature and is miscible with water.[5] A summary of

its key physicochemical properties is presented in the table below.
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Property Value Reference

CAS Number 373-44-4

Molecular Formula C8H20N2

Molecular Weight 144.26 g/mol

Appearance
White to faint yellow crystalline

powder/solid
[2][3][6]

Melting Point 50-52 °C [5]

Boiling Point 225-226 °C [5]

Flash Point 106 °C (222.8 °F)

Density 0.98 g/mL at 20 °C [2][5]

Water Solubility 575 g/L at 20 °C [5]

pKa 11 [2]

Refractive Index 1.4618 [2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1,8-Diaminooctane.

¹H NMR: The proton NMR spectrum of 1,8-Diaminooctane is available and can be used for

structural confirmation.[7]

IR Spectrum: The infrared spectrum provides information about the functional groups present

in the molecule.[8][9]

Mass Spectrum: The mass spectrum is used to determine the molecular weight and

fragmentation pattern of the compound.[10][11]

Synthesis of 1,8-Diaminooctane
Several synthetic routes for the preparation of 1,8-Diaminooctane have been reported. One

common method involves the hydrogenation of 1,6-dicyanohexane.
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Experimental Protocol: Hydrogenation of 1,6-
Dicyanohexane[14]
This protocol describes a general procedure for the synthesis of 1,8-Diaminooctane from 1,6-

dicyanohexane.

Materials:

1,6-Dicyanohexane (175 g)

Methanol (86.0 g)

28% Sodium methacrylate-methanol solution (2.0 g)

Nickel catalyst (10.5 g)

Hydrogen gas

Equipment:

500 mL autoclave equipped with a thermocouple thermometer, stirrer, pressure gauge, and

hydrogen purge line.

Filtration apparatus

Rotary evaporator

Procedure:

Charge the 500 mL autoclave with 175 g of 1,6-dicyanohexane, 86.0 g of methanol, 2.0 g of

28% sodium methacrylate-methanol solution, and 10.5 g of nickel catalyst.

Seal the autoclave and perform a hydrogen substitution to create an inert atmosphere.

Pressurize the autoclave with hydrogen to 5 MPa.

Begin stirring and gradually heat the mixture to an internal temperature of 90 °C over

approximately 1 hour. Hydrogen consumption is typically observed starting around 70 °C.
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Maintain the reaction at 90 °C. The reaction is generally complete when hydrogen

consumption ceases, which takes approximately 6 hours.

Continue the reaction for an additional 2 hours to ensure completion.

Cool the autoclave to room temperature and carefully depressurize.

Filter the reaction mixture to remove the nickel catalyst.

Wash the catalyst with 100 g of methanol.

The combined filtrate contains the 1,8-Diaminooctane in a methanol solution. The product

can be isolated by removing the solvent under reduced pressure.

Expected Yield: The reported reaction yield for this procedure is approximately 96.7%, with a

purity of 94.3% as determined by GC analysis.[12]

Synthesis workflow for 1,8-Diaminooctane.

Applications
1,8-Diaminooctane is a key intermediate in various industrial and research applications.

Pharmaceutical and Agrochemical Synthesis
It serves as a fundamental building block in the synthesis of active pharmaceutical ingredients

(APIs) and agrochemicals.[1][4] Its diamine structure allows for its incorporation into more

complex molecules through reactions such as acylation, alkylation, and condensation.[1] It is

used in the synthesis of antibacterial, antitumor, and cardiovascular drugs.[2]

Polymer Chemistry
1,8-Diaminooctane is utilized in the production of polyamides and as a curing agent for epoxy

resins.[2][3] It also acts as a crosslinker or spacer in the synthesis of various molecular cages,

macrocycles, and microporous materials.[13]

Other Industrial Applications
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This compound is also used in the manufacturing of surfactants and as an intermediate for

rubber crosslinking agents and antioxidants.[2][3]

1,8-Diaminooctane
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Applications of 1,8-Diaminooctane.

Safety and Handling
1,8-Diaminooctane is classified as a hazardous chemical and requires careful handling.

Hazard Classifications:

Acute Oral Toxicity: Category 4 (Harmful if swallowed).[14]

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[14][15]

Serious Eye Damage/Eye Irritation: Category 1.[14]

Skin Sensitization: Category 1.[14]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system).[14]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[15] A dust mask (type N95 or equivalent) is also

recommended.

Handling: Use only under a chemical fume hood.[14] Avoid breathing dust and prevent

contact with skin, eyes, and clothing.[14][16] Wash hands thoroughly after handling.[14] Do
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not eat, drink, or smoke when using this product.[15]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][14] Store

in a corrosives area, under an inert atmosphere, and protect from moisture.[14]

Spills: In case of a spill, clean up immediately using dry procedures to avoid generating dust.

[16] Place the spilled material in a suitable, labeled container for waste disposal.[16]

In Case of Exposure:

Ingestion: If swallowed, rinse mouth and seek immediate medical assistance.[14]

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing.[14]

Skin Contact: If on skin or hair, take off immediately all contaminated clothing and rinse the

skin with water/shower.[14]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[14]

This technical guide provides a summary of the key information regarding 1,8-Diaminooctane.

For more detailed information, it is recommended to consult the referenced safety data sheets

and scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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